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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of gold(III)

bromide (AuBr₃), existing as the dimer Au₂Br₆, through the direct reaction of elemental gold and

bromine. This document outlines the optimized reaction conditions, a detailed experimental

protocol, and a workflow for the synthesis and purification of this important catalytic and

precursor material.

Quantitative Data Summary
The direct synthesis of gold tribromide from its elements is a well-established method. The

efficiency of this reaction is highly dependent on the careful control of key parameters. The

following table summarizes the quantitative data and optimal conditions for this synthesis

based on available literature.
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Parameter Value/Condition Rationale

Reactants Gold (Au), Bromine (Br₂)
Direct combination of the

elements.

Stoichiometry Excess Bromine (Br₂)

To ensure complete

conversion of the gold and

drive the reaction to

completion.[1]

Reaction Temperature 140–150 °C

Optimal range for the reaction

to proceed without thermal

decomposition of the product,

which begins around 160°C.[1]

Reaction Time 48 hours

Extended reaction times are

often employed to improve the

yield and ensure the complete

conversion of the gold.[1]

Reaction Vessel
Sealed quartz or PTFE-lined

tube

Must be corrosion-resistant

due to the high reactivity of

bromine at elevated

temperatures.[1]

Atmosphere Inert
Prevents the formation of

unwanted byproducts.[1]

Purification Method Sublimation

An effective technique to

separate the volatile gold

tribromide from non-volatile

impurities.[1]

Sublimation Temperature 180–200 °C (under vacuum)

Allows for the vaporization of

Au₂Br₆ for subsequent re-

solidification in a purified form.

[1]

Reported Yield Not specified in the reviewed

literature.

While the method is described

as effective, specific
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quantitative yields are not

consistently reported.

Experimental Protocols
The following section details the experimental methodology for the synthesis of gold(III)

bromide from elemental gold and bromine.

Materials and Equipment
Fine gold powder (99.9% or higher purity)

Liquid bromine (reagent grade)

Quartz or heavy-walled borosilicate glass tube with a constriction for sealing

Schlenk line or glovebox for inert atmosphere handling

Heating mantle or tube furnace with temperature controller

Vacuum pump

Sublimation apparatus

Appropriate personal protective equipment (goggles, acid-resistant gloves, lab coat, face

shield) to be used in a well-ventilated fume hood.

Synthesis Procedure
Preparation of the Reaction Vessel: A clean, dry quartz or heavy-walled borosilicate glass

tube is charged with a precisely weighed amount of fine gold powder. The tube should have

a constriction to facilitate sealing under vacuum or inert atmosphere.

Addition of Bromine: In a fume hood, a stoichiometric excess of liquid bromine is carefully

added to the tube containing the gold powder. The handling of bromine requires extreme

caution due to its high toxicity and corrosiveness.
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Sealing the Reaction Vessel: The tube is connected to a Schlenk line, and the atmosphere is

replaced with an inert gas (e.g., argon or nitrogen). The tube is then carefully sealed under

vacuum or a positive pressure of inert gas using a torch at the constriction.

Reaction: The sealed tube is placed in a heating mantle or tube furnace and heated to a

temperature between 140 °C and 150 °C.[1] The reaction mixture is maintained at this

temperature for 48 hours to ensure the complete conversion of the gold.[1]

Cooling and Opening the Vessel: After the reaction period, the furnace is turned off, and the

tube is allowed to cool slowly to room temperature within the furnace. Once cooled, the tube

is carefully opened in a fume hood, exercising caution due to the potential presence of

unreacted bromine.

Purification by Sublimation
Transfer of Crude Product: The crude gold tribromide, a dark-red to black crystalline

solid[2], is transferred to a sublimation apparatus.

Sublimation: The apparatus is evacuated, and the section containing the crude product is

heated to 180–200 °C.[1] The gold tribromide will sublime and deposit as purified crystals

on a cooled surface of the apparatus.

Product Recovery and Storage: After the sublimation is complete, the apparatus is cooled to

room temperature, and the inert atmosphere is reintroduced. The purified gold tribromide
crystals are collected and stored in a tightly sealed container under an inert atmosphere,

protected from light and moisture, as the compound is hygroscopic.

Experimental Workflow Diagram
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Reactants:
- Gold Powder (Au)

- Excess Liquid Bromine (Br₂)

Charge Reactants into a
Corrosion-Resistant Sealed Tube

(e.g., Quartz)

Heat at 140-150°C for 48 hours
under an Inert Atmosphere

Cool to Room Temperature

Crude Gold(III) Bromide
(Au₂Br₆)

Purification by Sublimation
(180-200°C under Vacuum)

Purified Gold(III) Bromide Crystals

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of gold(III) bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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